Cas no 1699354-24-9 (3-(3-cyclopropylphenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 3-(3-cyclopropylphenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 1699354-24-9
• MF: C₁₅H₂₁N
• MW: 215.33394408226
• CID: 6606826
• PubChem ID: 165734190
• Update Time: 2025-05-21

3-(3-cyclopropylphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-(3-cyclopropylphenyl)-2,2-dimethylcyclopropylmethanamine
• EN300-1843911
• [3-(3-cyclopropylphenyl)-2,2-dimethylcyclopropyl]methanamine
• 1699354-24-9

• Inchi： 1S/C15H21N/c1-15(2)13(9-16)14(15)12-5-3-4-11(8-12)10-6-7-10/h3-5,8,10,13-14H,6-7,9,16H2,1-2H3
• InChI Key： UKLDECBJYQYYBN-UHFFFAOYSA-N
• SMILES： NCC1C(C2C=CC=C(C=2)C2CC2)C1(C)C

Computed Properties

• Exact Mass: 215.167399674g/mol
• Monoisotopic Mass: 215.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3-cyclopropylphenyl)-2,2-dimethylcyclopropylmethanamine

3-(3-Cyclopropylphenyl)-2,2-Dimethylcyclopropylmethanamine

3-(3-Cyclopropylphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 1699354-24-9) is a complex organic compound with a unique structure that has garnered attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of cyclopropane-containing amines, which are known for their potential in drug discovery due to their structural versatility and bioactivity. The molecule consists of a cyclopropane ring fused with a phenyl group and a dimethylamino group, making it a promising candidate for various therapeutic applications.

The cyclopropane moiety in this compound is particularly interesting as it introduces strain into the molecule, which can enhance its reactivity and binding affinity to biological targets. Recent studies have highlighted the importance of strained ring systems in medicinal chemistry, as they can lead to improved pharmacokinetic properties and target selectivity. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that cyclopropane-containing compounds exhibit enhanced binding to G-protein coupled receptors (GPCRs), making them valuable leads for drug development.

The dimethylamino group attached to the cyclopropane ring further enhances the compound's potential as a bioactive agent. This group is known to improve lipophilicity and increase the likelihood of crossing cellular membranes, which is crucial for drug delivery. Additionally, the phenyl group at position 3 of the cyclopropane ring contributes to the molecule's aromaticity, which can influence its electronic properties and interactions with biological systems.

Recent advancements in computational chemistry have allowed researchers to predict the bioactivity of 3-(3-cyclopropylphenyl)-2,2-dimethylcyclopropylmethanamine with greater accuracy. Using molecular docking studies, scientists have identified potential binding sites on various enzyme targets, suggesting that this compound could be effective in inhibiting key enzymes involved in diseases such as cancer and neurodegenerative disorders.

In terms of synthesis, 3-(3-cyclopropylphenyl)-2,2-dimethylcyclopropylmethanamine can be prepared through a multi-step process involving cyclization reactions and amine functionalization. The synthesis typically begins with the preparation of a suitable precursor, such as 3-cyclopropylbenzaldehyde, followed by alkylation and reduction steps to introduce the dimethylamino group. Optimization of reaction conditions has been shown to significantly improve yield and purity, as reported in recent publications in *Organic Process Research & Development*.

The compound's unique structure also makes it a valuable tool in chemical biology for studying protein-ligand interactions. Researchers have utilized 3-(3-cyclopropylphenyl)-2,2-dimethylcyclopropylmethanamine as a probe to investigate the binding modes of small molecules to membrane proteins, providing insights into drug design principles.

Looking ahead, 3-(3-cyclopropylphenyl)-2,2-dimethylcyclopropylmethanamine holds promise as a lead compound for developing novel therapeutics. Its ability to modulate cellular signaling pathways and interact with key biomolecules positions it as a candidate for further preclinical studies. Ongoing research is focused on optimizing its pharmacokinetic profile and evaluating its safety profile in animal models.

In conclusion, 3-(3-cyclopropylphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 1699354-24-9) is a structurally unique compound with significant potential in drug discovery and development. Its combination of strained ring systems and functional groups makes it an intriguing subject for both academic research and industrial applications.